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Compound of Interest

Compound Name:
4-Bromo-1-(bromomethyl)-2-

nitrobenzene

Cat. No.: B051390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-1-(bromomethyl)-2-
nitrobenzene, a versatile building block in organic synthesis. This document consolidates key

chemical and physical properties, safety information, and detailed experimental protocols for its

synthesis.

Chemical and Physical Properties
4-Bromo-1-(bromomethyl)-2-nitrobenzene is a solid organic compound with the molecular

formula C₇H₅Br₂NO₂.[1][2][3] Its structural and physical properties make it a reactive

intermediate for the synthesis of more complex molecules.[4][5]
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Property Value Source

CAS Number 82420-34-6
[1][2][3][6][7][8][9][10][11][12]

[13][14][15]

Molecular Formula C₇H₅Br₂NO₂ [1][2][3][4][9][10]

Molecular Weight 294.93 g/mol [1][2][3][10][16]

Appearance Solid [6][8]

Color Light Yellow [1]

Melting Point 70 - 80°C [8]

Boiling Point (Predicted) 325.8 ± 27.0 °C [1]

Density (Predicted) 2.006 ± 0.06 g/cm³ [1]

Purity ≥97% or 98% [2][6]

Storage Temperature 2-8°C under inert atmosphere [1][6]

IUPAC Name
4-bromo-1-(bromomethyl)-2-

nitrobenzene
[6][10]

InChI Key
NHSJBMQFFQYDGQ-

UHFFFAOYSA-N
[6]

Safety Information
This compound is classified as hazardous. Appropriate safety precautions should be taken

during handling and storage.
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Hazard Information Details Source

Signal Word Danger [6][8]

Hazard Statements
H302, H314, H315, H319,

H335
[1][6][8]

GHS Pictograms GHS07 (Harmful/Irritant) [1]

Precautionary Statements

P260, P261, P264, P270,

P280, P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363, P405, P501

[1][6][8]

Synthesis Protocols
Two primary methods for the synthesis of 4-Bromo-1-(bromomethyl)-2-nitrobenzene are

documented.

Synthesis from 4-Bromo-2-nitrotoluene
This protocol involves the bromination of the methyl group of 4-bromo-2-nitrotoluene using N-

bromosuccinimide (NBS) as the bromine source and 2,2'-azobis(2-methylpropionitrile) (AIBN)

as a radical initiator.

Experimental Protocol:

A mixture of 4-bromo-2-nitrotoluene (25.0 g, 116 mmol), N-bromosuccinimide (28.2 g, 162

mmol), and 2,2'-azobis(2-methylpropionitrile) (1.90 mg, 11.6 mmol) is prepared.

The reaction mixture is refluxed for 18 hours.[1][17]

Upon completion, the reaction solution is filtered.

The filtrate is concentrated under reduced pressure.
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The resulting crude product is purified by silica gel column chromatography using an ethyl

acetate/hexane (1/9) eluent to yield the final product.[1][17]

Yield: 18.5 g (54%)[1][17]

Starting Materials

Reaction & Purification Final Product

4-bromo-2-nitrotoluene

Reflux (18h)N-bromosuccinimide

AIBN

Filter Concentrate Silica Gel Chromatography 4-Bromo-1-(bromomethyl)-2-nitrobenzene
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Synthesis of 4-Bromo-1-(bromomethyl)-2-nitrobenzene from 4-Bromo-2-nitrotoluene.

Synthesis from (4-bromo-2-nitrophenyl)methanol
This alternative synthesis route involves the bromination of the alcohol group of (4-bromo-2-

nitrophenyl)methanol using N-bromosuccinimide (NBS) and triphenylphosphine.

Experimental Protocol:

To a stirred solution of (4-bromo-2-nitrophenyl)methanol (1.00 g, 4.31 mmol) in DMF (40

mL), add NBS (1.6 g, 9.0 mmol) and triphenylphosphine (2.4 g, 9.2 mmol).[17]

After two minutes, the reaction mixture is concentrated in vacuo.[17]

The residue is partitioned between water and dichloromethane (DCM).

The aqueous layer is extracted with additional DCM.
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The combined organic layers are concentrated.

The residue is purified by silica gel chromatography (Gradient: 0% to 20% EtOAc in heptane)

to provide the product.[17]

Yield: 880 mg (69%)[17]
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Synthesis from (4-bromo-2-nitrophenyl)methanol.

Analytical Data
¹H-NMR spectral data has been reported for this compound.
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¹H-NMR Data (CDCl₃, 400 MHz)

Chemical Shift (δ) Description

4.78 ppm (s, 2H, CH₂)

7.46-7.47 ppm (d, J = 8.0-8.2 Hz, 1H, Ar-H)

7.74-7.75 ppm (dd, J = 2.0-2.1, 8.1-8.2 Hz, 1H, Ar-H)

8.18-8.20 ppm (d, J = 1.7-2.1 Hz, 1H, Ar-H)

Source:[17]

Applications in Research and Development
4-Bromo-1-(bromomethyl)-2-nitrobenzene is a versatile intermediate in chemical synthesis.

[4] Its utility stems from the presence of multiple reactive sites: the bromomethyl group, the

nitro group, and the bromine atom on the aromatic ring. These functional groups allow for

selective chemical transformations, making it a valuable precursor in the synthesis of

pharmaceuticals, agrochemicals, and other specialty chemicals.[4] The benzene ring provides

a stable scaffold for the construction of complex organic molecules.[4]

Currently, there is no specific information available in the public domain linking this compound

to defined signaling pathways or biological mechanisms of action. Its primary role appears to

be that of a foundational chemical building block for research and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.a2bchem.com/82420-34-6.html
https://cymitquimica.com/cas/82420-34-6/
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6fda75?context=bbe
https://www.2abiotech.net/show_product.html?pro_id=137209
https://www.hsppharma.com/apis-and-intermediates/4-bromo-1-bromomethyl-2-nitrobenzene-cas.html
https://www.hsppharma.com/apis-and-intermediates/4-bromo-1-bromomethyl-2-nitrobenzene-cas.html
https://www.manchesterorganics.com/J28586
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-nitrobenzyl-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-nitrobenzyl-bromide
https://bidepharmatech.lookchem.com/products/CasNo-82420-34-6-4-Bromo-1--bromomethyl--2-nitrobenzene-13461538.html
https://bidepharmatech.lookchem.com/products/CasNo-82420-34-6-4-Bromo-1--bromomethyl--2-nitrobenzene-13461538.html
http://en.aoshechem.com/82420-34-6.html
http://en.aoshechem.com/82420-34-6.html
https://www.guidechem.com/encyclopedia/de/4-bromo-2-nitrobenzyl-bromide-dic228851.html
https://www.tradeindia.com/products/4-bromo-1-bromomethyl-2-nitrobenzene-3941769.html
https://www.tradeindia.com/products/4-bromo-1-bromomethyl-2-nitrobenzene-3941769.html
https://arctomsci.com/82420-34-6-EN300-154526-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-_bromomethyl_-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-_bromomethyl_-1-nitrobenzene
https://www.chemicalbook.com/synthesis/4-bromo-2-nitrobenzyl-bromide.htm
https://www.benchchem.com/product/b051390#4-bromo-1-bromomethyl-2-nitrobenzene-cas-number-82420-34-6
https://www.benchchem.com/product/b051390#4-bromo-1-bromomethyl-2-nitrobenzene-cas-number-82420-34-6
https://www.benchchem.com/product/b051390#4-bromo-1-bromomethyl-2-nitrobenzene-cas-number-82420-34-6
https://www.benchchem.com/product/b051390#4-bromo-1-bromomethyl-2-nitrobenzene-cas-number-82420-34-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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